Cas no 68840-80-2 (1H-AZEPINE, 2-[(4-CHLOROPHENYL)METHYL]HEXAHYDRO-, HYDROCHLORIDE)

• Product Name: 1H-AZEPINE, 2-[(4-CHLOROPHENYL)METHYL]HEXAHYDRO-, HYDROCHLORIDE
• CAS No: 68840-80-2
• MF: C₁₃H₁₉Cl₂N
• MW: 260.202661752701
• CID: 972254
• PubChem ID: 23342831
• Update Time: 2025-04-19

1H-AZEPINE, 2-[(4-CHLOROPHENYL)METHYL]HEXAHYDRO-, HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 1H-AZEPINE, 2-[(4-CHLOROPHENYL)METHYL]HEXAHYDRO-, HYDROCHLORIDE
• SCHEMBL11472694
• 2-(4-Chlorobenzyl)azepane hydrochloride
• 68840-80-2
• 2-[(4-chlorophenyl)methyl]azepane hydrochloride

• Inchi： 1S/C13H18ClN.ClH/c14-12-7-5-11(6-8-12)10-13-4-2-1-3-9-15-13;/h5-8,13,15H,1-4,9-10H2;1H
• InChI Key： CUIDBXREWGFDIZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1CCCCCN1.Cl

Computed Properties

• Exact Mass: 259.089
• Monoisotopic Mass: 259.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2